![molecular formula C4H8O4S B1295225 3-(Methylsulfonyl)propanoic acid CAS No. 645-83-0](/img/structure/B1295225.png)
3-(Methylsulfonyl)propanoic acid
Overview
Description
3-(Methylsulfonyl)propanoic acid, also known as MSP or 3-MSP, is an organic acid with a molecular formula of C3H6O4S. It is a naturally occurring compound that is found in a variety of plants and is used in many industries for its unique properties. MSP has a wide range of applications in the scientific, industrial, and medical fields due to its ability to act as a solvent, catalyst, and stabilizer.
Scientific Research Applications
Synthesis and Chemical Properties
- Derivative Synthesis : 3-(Phenylsulfonimidoyl)propanoate derivatives were synthesized using various strategies, demonstrating the potential of 3-(Methylsulfonyl)propanoic acid derivatives in chemical synthesis (Tye & Skinner, 2002).
- Chromatography Applications : A reverse-phase HPLC method was developed for separating stereo isomers of a derivative, showcasing the compound's role in analytical chemistry (Davadra et al., 2011).
- Preparation of Novel Acids and Amides : A range of novel 3-(heterocyclylsulfonyl)propanoic acids and their amide derivatives were prepared, highlighting the compound's versatility in creating new chemicals (Dorogov et al., 2004).
Catalysis and Material Science
- Catalyst in Esterification : The compound was utilized in catalysts for fatty acid esterification, indicating its relevance in material science and catalysis (Pirez et al., 2012).
Biological and Pharmacological Aspects
- Synthesis of Antidiabetic Agents : Derivatives were synthesized and tested for antidiabetic activity in animal models, showing potential pharmaceutical applications (Choudhary et al., 2011).
Environmental and Health Studies
- Study on Drug Metabolites : The compound was used to prepare mammalian metabolites of a drug for further studies, reflecting its use in environmental and health research (Zmijewski et al., 2006).
properties
IUPAC Name |
3-methylsulfonylpropanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8O4S/c1-9(7,8)3-2-4(5)6/h2-3H2,1H3,(H,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODUCCTTZGHSNKX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90214755 | |
Record name | Propanoic acid, 3-(methylsulfonyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90214755 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
645-83-0 | |
Record name | 3-(Methylsulfonyl)propanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=645-83-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Propanoic acid, 3-(methylsulfonyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000645830 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Propanoic acid, 3-(methylsulfonyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90214755 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(Methylsulfonyl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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